N-(5-methyl-3-isoxazolyl)-2-(2-pyrimidinyloxy)acetamide

• IUPAC Name: N-(5-methyl-1,2-oxazol-3-yl)-2-pyrimidin-2-yloxyacetamide
• InChI: InChI=1S/C10H10N4O3/c1-7-5-8(14-17-7)13-9(15)6-16-10-11-3-2-4-12-10/h2-5H,6H2,1H3,(H,13,14,15)
• InChI Key: BTUXXSCJFUDMSE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)COC2=NC=CC=N2
• Molecular Formula: C10H10N4O3
• Molecular Weight: 234.21 g/mol

Description

N-(5-methyl-3-isoxazolyl)-2-(2-pyrimidinyloxy)acetamide, also known as MRS2500, is a selective antagonist of the P2Y1 receptor. The P2Y1 receptor is a G protein-coupled receptor that is activated by ATP and ADP, and is involved in various physiological processes such as platelet aggregation, vasoconstriction, and neurotransmission. MRS2500 has been extensively studied for its potential therapeutic applications in various diseases.

Mechanism of Action

N-(5-methyl-3-isoxazolyl)-2-(2-pyrimidinyloxy)acetamide functions as a selective antagonist of the P2Y1 receptor, which is activated by ATP and ADP. By blocking the activation of this receptor, this compound can inhibit various physiological processes such as platelet aggregation, vasoconstriction, and neurotransmission.
Biochemical and Physiological Effects:
This compound has been shown to have anti-thrombotic effects by inhibiting platelet aggregation and reducing clot formation. It has also been studied for its potential use in the treatment of ischemic stroke, as it can reduce the size of infarcted brain tissue and improve neurological function. In addition, this compound has been shown to have potential therapeutic applications in various other diseases such as chronic pain, asthma, and cancer.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(5-methyl-3-isoxazolyl)-2-(2-pyrimidinyloxy)acetamide in lab experiments is its selectivity for the P2Y1 receptor, which allows for more specific and targeted studies. However, one of the limitations is that it may not be effective in all disease models, as the P2Y1 receptor may not be involved in all physiological processes.

Future Directions

There are many potential future directions for the study of N-(5-methyl-3-isoxazolyl)-2-(2-pyrimidinyloxy)acetamide. One area of interest is its potential use in the treatment of chronic pain, as it has been shown to have analgesic effects in animal models. Another area of interest is its potential use in the treatment of cancer, as it has been shown to inhibit the growth and proliferation of cancer cells in vitro. Additionally, further studies are needed to determine the optimal dosage and administration of this compound for various therapeutic applications.

Synthesis Methods

N-(5-methyl-3-isoxazolyl)-2-(2-pyrimidinyloxy)acetamide can be synthesized using a multi-step process involving the reaction of 5-methyl-3-isoxazolecarboxylic acid with 2-amino-4,6-dichloropyrimidine, followed by the reaction of the resulting intermediate with ethyl chloroacetate and subsequent hydrolysis. The final product is obtained through purification and crystallization.

Scientific Research Applications

N-(5-methyl-3-isoxazolyl)-2-(2-pyrimidinyloxy)acetamide has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to have anti-thrombotic effects by inhibiting platelet aggregation and reducing clot formation. It has also been studied for its potential use in the treatment of ischemic stroke, as it can reduce the size of infarcted brain tissue and improve neurological function.